![molecular formula C8H7F2LiO3S B2764888 Lithium;2-(difluoromethyl)-4-methoxybenzenesulfinate CAS No. 2287335-46-8](/img/structure/B2764888.png)
Lithium;2-(difluoromethyl)-4-methoxybenzenesulfinate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of lithium compounds often involves the use of lithium metal or lithium salts. The specific synthesis process can vary widely depending on the desired lithium compound .Molecular Structure Analysis
The molecular structure of lithium compounds can be quite diverse, depending on the specific compound. For example, lithium oxide (Li2O) is an inorganic chemical compound that forms a white solid . The molecular structure of a specific lithium compound can be determined using various analytical techniques .Chemical Reactions Analysis
Lithium compounds participate in a variety of chemical reactions. For example, lithium oxide reacts with water to form lithium hydroxide . The specific reactions a lithium compound undergoes will depend on its chemical structure and the conditions under which it is stored or used .Physical And Chemical Properties Analysis
Lithium has several unique physical and chemical properties. It is the lightest of all metals and is highly reactive and flammable. Lithium and its compounds are typically stored in mineral oil because they react with both oxygen and water .Safety And Hazards
Lithium and its compounds can pose safety hazards. For example, lithium metal is highly reactive and can cause burns or fires if it comes into contact with water . Safety data sheets (SDS) provide detailed information about the hazards of a specific lithium compound and the precautions that should be taken when handling it .
Future Directions
properties
IUPAC Name |
lithium;2-(difluoromethyl)-4-methoxybenzenesulfinate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8F2O3S.Li/c1-13-5-2-3-7(14(11)12)6(4-5)8(9)10;/h2-4,8H,1H3,(H,11,12);/q;+1/p-1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYOLDPHMWBHPGE-UHFFFAOYSA-M |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].COC1=CC(=C(C=C1)S(=O)[O-])C(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7F2LiO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Lithium;2-(difluoromethyl)-4-methoxybenzenesulfinate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.